Cas no 1214376-52-9 (3-Chloro-2,6-bis(2-fluorophenyl)pyridine)

• Product Name: 3-Chloro-2,6-bis(2-fluorophenyl)pyridine
• CAS No: 1214376-52-9
• MF: C₁₇H₁₀ClF₂N
• MW: 301.717810153961
• CID: 4909770
• Update Time: 2025-06-07

3-Chloro-2,6-bis(2-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2,6-bis(2-fluorophenyl)pyridine
• 3-Chloro-2,6-bis(2-fluorophenyl)pyridine

• Inchi： 1S/C17H10ClF2N/c18-13-9-10-16(11-5-1-3-7-14(11)19)21-17(13)12-6-2-4-8-15(12)20/h1-10H
• InChI Key： RASSTTTZAMCBSN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC=CC=2F)N=C1C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Chloro-2,6-bis(2-fluorophenyl)pyridine

Introduction to 3-Chloro-2,6-bis(2-fluorophenyl)pyridine (CAS No. 1214376-52-9)

3-Chloro-2,6-bis(2-fluorophenyl)pyridine (CAS No. 1214376-52-9) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a chlorine atom at the 3-position and two 2-fluorophenyl groups at the 2 and 6 positions. The combination of these substituents imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of 3-Chloro-2,6-bis(2-fluorophenyl)pyridine involves a series of well-defined chemical reactions, typically starting from readily available starting materials such as 2-fluorobenzaldehyde and an appropriate nitrogen-containing precursor. The reaction sequence often includes condensation, cyclization, and substitution steps, which are optimized to achieve high yields and purity. Recent advancements in synthetic methodologies have further refined these processes, enabling more efficient and scalable production of this compound.

In terms of its physical and chemical properties, 3-Chloro-2,6-bis(2-fluorophenyl)pyridine is a solid at room temperature with a molecular weight of approximately 307.67 g/mol. It exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental settings. The compound's stability under different conditions has been extensively studied, ensuring its reliability in both laboratory and industrial applications.

The biological activity of 3-Chloro-2,6-bis(2-fluorophenyl)pyridine has been the subject of numerous investigations. Research has shown that this compound possesses potent inhibitory effects on specific enzymes and receptors, making it a promising lead for the development of novel therapeutic agents. For instance, studies have demonstrated its ability to inhibit the activity of certain kinases involved in cancer cell proliferation and signal transduction pathways. Additionally, it has shown potential as an antagonist for specific G protein-coupled receptors (GPCRs), which are key targets in the treatment of various diseases.

One of the key areas where 3-Chloro-2,6-bis(2-fluorophenyl)pyridine has shown significant promise is in oncology. Preclinical studies have indicated that this compound can effectively inhibit the growth of various cancer cell lines, including those resistant to conventional therapies. Its mechanism of action involves multiple pathways, such as inducing apoptosis and disrupting cell cycle progression. These findings have sparked interest in further exploring its potential as an anticancer agent.

Beyond oncology, 3-Chloro-2,6-bis(2-fluorophenyl)pyridine has also been investigated for its potential applications in neurodegenerative diseases. Research suggests that it may modulate certain neuroprotective pathways, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. However, more extensive studies are needed to fully elucidate its mechanisms and evaluate its safety and efficacy in these contexts.

The pharmacokinetic properties of 3-Chloro-2,6-bis(2-fluorophenyl)pyridine have also been studied to understand its behavior in biological systems. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for drug development. These properties suggest that it may be suitable for both oral and parenteral administration routes.

In conclusion, 3-Chloro-2,6-bis(2-fluorophenyl)pyridine (CAS No. 1214376-52-9) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a promising molecule in the quest for innovative treatments.